Cas no 2028427-35-0 (Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate
• CAS No: 2028427-35-0
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6053422
• PubChem ID: 165447794
• Update Time: 2025-07-02

Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2028427-35-0
• methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate
• EN300-700281
• Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C11H18O4/c1-3-11(9(12)13-2)10(15-11)5-4-7-14-8-6-10/h3-8H2,1-2H3
• InChI Key： JUXRBKPIIXKNCH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCOCCC2

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate

Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate (CAS No. 2028427-35-0): A Comprehensive Overview

Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate (CAS No. 2028427-35-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and ester functional group, presents a promising candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate consists of a spirocyclic framework formed by the union of two cyclic moieties, specifically a six-membered oxygen-containing ring and a nine-membered spirocarbon ring. This distinctive architecture imparts unique physicochemical properties to the compound, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential biological activities and structural versatility. The presence of both an oxygen-rich core and an alkyl substituent in Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate suggests that it may exhibit a range of pharmacological effects. For instance, such compounds have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of this compound is its potential role in drug discovery. The spirocyclic core can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards target enzymes or receptors. This has led to several studies investigating the compound's interactions with biological systems, aiming to identify novel therapeutic targets.

Recent research has highlighted the importance of understanding the metabolic pathways and pharmacokinetic profiles of such complex molecules. Studies have shown that the ester group in Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate can be hydrolyzed in vivo, releasing active metabolites that may contribute to its biological activity. This metabolic stability is crucial for ensuring the efficacy and safety of potential drug candidates.

The synthesis of Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate represents another area of active interest. Researchers have developed various synthetic routes to construct the spirocyclic framework efficiently while maintaining high yields and purity. These synthetic strategies often involve multi-step reactions, including cyclization and esterification processes, which require careful optimization to achieve the desired product.

In addition to its pharmaceutical applications, this compound has also shown promise in agrochemical research. The unique structural features of Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate make it a suitable candidate for developing novel pesticides or herbicides with improved efficacy and environmental compatibility. Such compounds could play a vital role in sustainable agriculture by offering effective solutions against pests and weeds while minimizing ecological impact.

The development of new analytical techniques has further enhanced our ability to study this compound in detail. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided valuable insights into its molecular structure and purity. These techniques are essential for characterizing complex organic molecules like Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate, ensuring that researchers can confidently proceed with biological evaluations.

The future prospects for Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate are vast and exciting. Ongoing research aims to explore its potential in various fields, including medicinal chemistry, materials science, and industrial applications. By leveraging its unique structural features and functional groups, scientists hope to unlock new possibilities for innovation and discovery.

In conclusion, Methyl 2-ethyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate (CAS No. 2028427-35-0) is a remarkable compound with significant potential across multiple domains of science and industry. Its complex structure, combined with its promising biological activities and synthetic accessibility, makes it a valuable asset for researchers seeking to develop new drugs or advanced materials.